Cas no 79671-78-6 (2-adamantylmethanamine;hydrochloride)

2-Adamantylmethanamine hydrochloride is a chemically stable, crystalline compound featuring an adamantyl group bonded to a primary amine, rendered as its hydrochloride salt for enhanced solubility and handling. The adamantyl moiety imparts significant steric bulk and rigidity, making this compound valuable in medicinal chemistry as a building block for designing bioactive molecules, particularly in CNS-targeting pharmaceuticals. Its hydrochloride form ensures improved stability and compatibility with synthetic protocols. The compound’s structural uniqueness facilitates exploration of structure-activity relationships in drug discovery, particularly for analogs requiring lipophilic, conformationally constrained motifs. Suitable for controlled reactions, it is commonly employed in peptide modifications and small-molecule derivatization.

2-adamantylmethanamine;hydrochloride structure

79671-78-6 structure

Product Name:2-adamantylmethanamine;hydrochloride

CAS No:79671-78-6

MF:C₁₁H₂₀ClN

MW:201.73620223999

MDL:MFCD02208194

CID:984800

PubChem ID:12701453

Update Time:2025-11-05

2-adamantylmethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-adamantylmethanamine,hydrochloride
- 2-adamantylmethanamine;hydrochloride
- Tricyclo[3.3.1.13,7]decane-2-methanamine, hydrochloride (9CI)
- (Adamantan-2-yl)methanamine hydrochloride
- 2-Aminomethyladamantane hydrochloride
- [(2-Adamantyl)methyl]amine hydrochloride
- SCHEMBL2386838
- Z1431002691
- 1-(ADAMANTAN-2-YL)METHANAMINE HYDROCHLORIDE
- 79671-78-6
- adamantan-2-ylmethanamine hydrochloride
- DTXSID20507369
- NSC193429
- (2-Adamantylmethyl)amine hydrochloride, AldrichCPR
- 2-Adamantylmethanamine HCl
- EN300-52253
- NSC-193429
- adamantan-2-ylmethanaminehydrochloride
- (2-Adamantylmethyl)amine hydrochloride salt
- (2-Adamantylmethyl)amine hydrochloride
- 2-Adamantylmethanamine hydrochloride
- BS-40838
- MFCD02208194
- CS-0183321
- C-Adamantan-2-yl-methylamine HYDROCHLORIDE
- E82290
- GWMZVTHBQOZBAG-UHFFFAOYSA-N
- 1-(Tricyclo[3.3.1.1~3,7~]decan-2-yl)methanamine--hydrogen chloride (1/1)
- MDL： MFCD02208194
- Inchi： 1S/C11H19N.ClH/c12-6-11-9-2-7-1-8(4-9)5-10(11)3-7;/h7-11H,1-6,12H2;1H
- InChI Key： GWMZVTHBQOZBAG-UHFFFAOYSA-N
- SMILES： Cl.NCC1C2CC3CC(C2)CC1C3

Computed Properties

Exact Mass: 201.1284273g/mol
Monoisotopic Mass: 201.1284273g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 159
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²

2-adamantylmethanamine;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB218093-250 mg	(2-Adamantylmethyl)amine hydrochloride; 95%	79671-78-6		250 mg	€357.80	2023-07-20
abcr	AB218093-1 g	(2-Adamantylmethyl)amine hydrochloride; 95%	79671-78-6		1 g	€587.60	2023-07-20
eNovation Chemicals LLC	Y1230826-1g	Adamantan-2-ylmethanamine hydrochloride	79671-78-6	95%	1g	$400	2024-06-03
Chemenu	CM446843-1g	(2-adamantylmethyl)amine hydrochloride	79671-78-6	95%+	1g	$458	2024-07-23
TRC	B402515-25mg	adamantan-2-ylmethanamine hydrochloride	79671-78-6		25mg	$ 70.00	2022-06-07
TRC	B402515-50mg	adamantan-2-ylmethanamine hydrochloride	79671-78-6		50mg	$ 95.00	2022-06-07
TRC	B402515-250mg	adamantan-2-ylmethanamine hydrochloride	79671-78-6		250mg	$ 340.00	2022-06-07
Enamine	EN300-52253-0.05g	(adamantan-2-yl)methanamine hydrochloride	79671-78-6	95%	0.05g	$72.0	2023-06-08
Enamine	EN300-52253-0.1g	(adamantan-2-yl)methanamine hydrochloride	79671-78-6	95%	0.1g	$107.0	2023-06-08
Enamine	EN300-52253-0.25g	(adamantan-2-yl)methanamine hydrochloride	79671-78-6	95%	0.25g	$153.0	2023-06-08

2-adamantylmethanamine;hydrochloride Production Method

Production Method 1

79671-78-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Lithium aluminum hydride

Reference

Fluorinated derivatives of adamantane. VIII. Fluorination of trimethylsiloxy adamantane derivatives using sulfur tetrafluoride

Sorochinskii, A. E.; et al, Zhurnal Organicheskoi Khimii, 1981, 17(8), 1642-8

Production Method 2

76454-61-0

79671-78-6

Reaction Conditions

1.1 -
2.1 Reagents: Hydrochloric acid , Lithium aluminum hydride

Reference

Fluorinated derivatives of adamantane. VIII. Fluorination of trimethylsiloxy adamantane derivatives using sulfur tetrafluoride

Sorochinskii, A. E.; et al, Zhurnal Organicheskoi Khimii, 1981, 17(8), 1642-8

2-adamantylmethanamine;hydrochloride Raw materials

Tricyclo[3.3.1.13,7]decane-2-carbonitrile, 2-[(trimethylsilyl)oxy]-

2-adamantylmethanamine;hydrochloride Preparation Products

2-adamantylmethanamine;hydrochloride (79671-78-6)

2-adamantylmethanamine;hydrochloride Related Literature

1. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
5. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-adamantylmethanamine;hydrochloride

Market Research and Analysis of 2-Adamantylmethanamine Hydrochloride (CAS No. 79671-78-6)

The compound 2-adamantylmethanamine hydrochloride, identified by the CAS number 79671-78-6, has garnered significant attention in the chemical and pharmaceutical industries due to its unique properties and potential applications. This research brief aims to provide an in-depth analysis of the current market landscape, recent advancements, and future prospects for this compound.

Recent studies have highlighted the role of 2-adamantylmethanamine hydrochloride in various therapeutic areas, including central nervous system disorders and pain management. Its structural stability and bioavailability make it a promising candidate for drug development. Market analysis indicates a growing demand for this compound, driven by increasing research activities and its potential as a lead molecule in medicinal chemistry.

To understand the market dynamics, a comprehensive review of global suppliers and procurement trends was conducted. Key players in the supply chain include specialty chemical manufacturers and pharmaceutical intermediaries. The demand for high-purity grades of 2-adamantylmethanamine hydrochloride has been rising, particularly in regions with advanced pharmaceutical research infrastructure.

The methodology for this analysis involved a systematic review of academic publications, industry reports, and supplier databases. Data were extracted to evaluate the compound's synthesis pathways, pharmacokinetic profiles, and preclinical efficacy. These findings were then contextualized within the broader market trends to provide actionable insights.

The results underscore the importance of 2-adamantylmethanamine hydrochloride as a valuable tool in drug discovery. Its integration into novel therapeutic strategies is expected to drive further investment in its production and application. However, challenges such as scalability and regulatory compliance remain critical considerations for stakeholders.

In conclusion, 2-adamantylmethanamine hydrochloride (CAS No. 79671-78-6) holds significant potential in the chemical and pharmaceutical sectors. As research continues to uncover its therapeutic applications, the market is likely to witness sustained growth. This brief provides a foundation for understanding the current state of this compound and its future trajectory in global markets.